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Compound of Interest

Compound Name:
(S)-3-Dimethylaminopyrrolidine

dihydrochloride

Cat. No.: B588060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

(S)-3-Dimethylaminopyrrolidine dihydrochloride, a chemical compound utilized in various

research and development applications. Adherence to these guidelines is crucial to ensure the

safety of laboratory personnel and the integrity of experimental work.

Hazard Identification and Classification
(S)-3-Dimethylaminopyrrolidine dihydrochloride is classified as a hazardous substance.

The primary routes of exposure are inhalation, ingestion, and skin or eye contact. Based on

available safety data sheets, the compound presents the following hazards:

Acute Toxicity (Oral): Toxic if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Some forms of the free base, (S)-3-Dimethylaminopyrrolidine, are also classified as flammable

liquids.[2][3]

GHS Hazard Pictograms:
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Signal Word: Danger[1]

Hazard Statements:

H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Quantitative Toxicological Data
Quantitative toxicological data for (S)-3-Dimethylaminopyrrolidine dihydrochloride is not

readily available. However, data for analogous compounds can provide an estimate of its toxic

potential. It is imperative to handle this compound with the assumption of high toxicity.

Metric Value Species Route Notes

LD50 Oral 500 mg/kg Rat (female) Oral

Data for 1-(3-

(Dimethylamino)

propyl)-3-ethyl-

carbodiimide

hydrochloride, a

structurally

similar

compound.[4]

LD50 Dermal
> 200 - 1,000

mg/kg

Rat (male and

female)
Dermal

Data for 1-(3-

(Dimethylamino)

propyl)-3-ethyl-

carbodiimide

hydrochloride, a

structurally

similar

compound.[4]
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Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling (S)-3-
Dimethylaminopyrrolidine dihydrochloride.

Personal Protective Equipment (PPE)
A comprehensive assessment of hazards should be conducted before handling.[5] The

following PPE is required:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).[6] Gloves should

be inspected prior to use and changed immediately if contaminated.[6]

Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are

mandatory.[7] For larger quantities or when there is a risk of splashing, additional protection

such as Tyvek sleeves may be necessary.[6]

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a NIOSH-approved respirator with an appropriate particulate filter is required.[7]

Engineering Controls
All work with (S)-3-Dimethylaminopyrrolidine dihydrochloride powder should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[1][7]

A designated area for handling this compound should be clearly labeled.[6]

An eyewash station and safety shower must be readily accessible in the work area.[8]

Storage
Store in a tightly closed, properly labeled container.[1][6]

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[8]

The storage area should be secure and accessible only to authorized personnel.[1][6]
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Some related compounds are noted to be hygroscopic and sensitive to air and moisture,

suggesting that storage under an inert atmosphere may be advisable.[6]

Experimental Protocols: Safe Weighing and
Handling of a Toxic Powder
The following protocol outlines the steps for safely weighing and preparing a solution of (S)-3-
Dimethylaminopyrrolidine dihydrochloride.

Preparation:

Don all required PPE as specified in section 3.1.

Prepare the designated work area in the chemical fume hood by lining it with an absorbent

bench pad.[6]

Assemble all necessary equipment (spatula, weigh paper/boat, container with a lid,

solvent, etc.) inside the fume hood.

Weighing:

Tare a clean, empty container with a lid on the analytical balance.[6][7]

Transfer the container to the chemical fume hood.

Carefully dispense the desired amount of (S)-3-Dimethylaminopyrrolidine
dihydrochloride into the container. Use an anti-static gun if the powder is prone to static

dispersion.[6][7]

Securely close the lid of the container.

Wipe the exterior of the container with a damp cloth to remove any residual powder.

Transport the closed container back to the balance to record the weight.

Solution Preparation:

Return the container to the chemical fume hood.
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Slowly add the desired solvent to the container to dissolve the powder.

Cleanup:

Decontaminate the work area by wet-wiping with a suitable solvent.[6][7] Never dry-

sweep, as this can generate dust.[7]

Dispose of all contaminated materials (weigh paper, gloves, bench pads) as hazardous

waste in a properly labeled, sealed container.[1]

First Aid and Emergency Procedures
In the event of exposure, immediate action is critical.

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting.[1][6]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of soap and

water. If skin irritation occurs, get medical advice/attention.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[9]

In case of a spill, evacuate the area and prevent further spread. For small spills, absorb with an

inert material and place in a suitable container for disposal. For large spills, contact your

institution's environmental health and safety department.[6]

Visualizations
Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling (S)-3-
Dimethylaminopyrrolidine dihydrochloride in a laboratory setting.
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Caption: Workflow for Safe Handling of a Toxic Powder.
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Chemical Risk Assessment Logic
This diagram outlines the logical steps for assessing and mitigating risks before working with

hazardous chemicals like (S)-3-Dimethylaminopyrrolidine dihydrochloride.

Start: New Experiment

Identify Hazards
(SDS, Literature)

Assess Risks
(Exposure Potential)

Implement Controls
(PPE, Eng. Controls, SOPs)

Review with Supervisor

Proceed with Experiment

Approved

Revise Protocol

Revisions Needed

Click to download full resolution via product page

Caption: Logical Flow for Chemical Risk Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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